5-Furan-2-yl-pyrazin-2-ylamine

• Molecular Formula: C8H7N3O
• Molecular Weight: 161.16 g/mol
• IUPAC Name: 5-(furan-2-yl)pyrazin-2-amine
• InChI: InChI=1S/C8H7N3O/c9-8-5-10-6(4-11-8)7-2-1-3-12-7/h1-5H,(H2,9,11)
• InChI Key: ZAGVFBNMEVMTJU-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CN=C(C=N2)N

Description

5-Furan-2-yl-pyrazin-2-ylamine is a useful research compound. Its molecular formula is C8H7N3O and its molecular weight is 161.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-amino-5-bromopyrazine (500 mg, 2.87 mmol) in N,N-dimethylformamide (15 mL) was treated with tetrakis(triphenylphosphine)palladium(0) (66 mg, 0.06 mmol), N,N-diisopropylethylamine (1.25 mL, 7.18 mmol), lithium chloride (426 mg, 10.06 mmol), and 2-(tributylstannyl)furan (905 μL, 2.87 mmol). The resulting reaction mixture was heated at 120° C. for 4 h. After such time, the reaction was cooled to 25° C., treated with a saturated aqueous potassium fluoride solution (10 mL), and then stirred at 25° C. overnight for 16 h. The solution was then diluted with methylene chloride (25 mL) and extracted with methylene chloride (3×15 mL). The combined organic layers were dried over sodium sulfate, filtered, and concentrated in vacuo. Biotage chromatography (FLASH 40S, Silica, 98/2 to 96/4 methylene chloride/methanol) afforded 5-furan-2-yl-pyrazin-2-ylamine (356 mg, 77%) as a brown solid: mp 80.2–83.8° C.